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Introduction
Fluoropolyoxin M is a potent inhibitor of chitin synthase, an essential enzyme for maintaining

the integrity of the fungal cell wall.[1][2][3][4] This specific mode of action makes it a promising

candidate for the development of novel antifungal agents, as chitin is absent in mammals,

offering a high degree of selectivity.[2] Accurate and reproducible susceptibility testing is crucial

for evaluating the in vitro efficacy of Fluoropolyoxin M against various fungal pathogens,

guiding preclinical research, and establishing meaningful therapeutic endpoints.

These application notes provide detailed protocols for determining the minimum inhibitory

concentration (MIC) of Fluoropolyoxin M against fungal isolates using standardized broth

microdilution and disk diffusion methods. Additionally, a workflow for an in vitro chitin synthase

inhibition assay is described to confirm the compound's mechanism of action.

Mechanism of Action: Inhibition of Chitin Synthase
Fluoropolyoxin M, like other polyoxins, acts as a competitive inhibitor of chitin synthase. It

mimics the structure of the natural substrate, UDP-N-acetylglucosamine (UDP-GlcNAc), and
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binds to the active site of the enzyme. This binding event prevents the polymerization of N-

acetylglucosamine into chitin chains, which are critical structural components of the fungal cell

wall. The resulting weakened cell wall cannot withstand osmotic stress, leading to cell lysis and

fungal death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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